Cas no 1251924-62-5 (4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 1251924-62-5
• MF: C₇H₇F₆NO₂
• MW: 251.126403093338
• MDL: MFCD16990737
• CID: 5177807
• Update Time: 2026-03-05

4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylic acid
• 4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylicacid

• MDL： MFCD16990737
• Inchi： 1S/C7H7F6NO2/c8-6(9,10)5(7(11,12)13)2-14-1-3(5)4(15)16/h3,14H,1-2H2,(H,15,16)
• InChI Key： WAAHWFYPPMANQE-UHFFFAOYSA-N
• SMILES： FC(C1(C(F)(F)F)CNCC1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• XLogP3: -0.8
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylic acid

Recent Advances in the Application of 4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS: 1251924-62-5) in Chemical Biology and Pharmaceutical Research

The compound 4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS: 1251924-62-5) has recently emerged as a key scaffold in medicinal chemistry and chemical biology research. This trifluoromethyl-rich pyrrolidine derivative exhibits unique physicochemical properties due to its high fluorine content, making it particularly valuable for drug discovery and biochemical probe development. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules targeting various disease pathways.

Structural analyses of 1251924-62-5 reveal that the two trifluoromethyl groups at the 4-position create significant steric and electronic effects, influencing both the conformational preferences of the pyrrolidine ring and the acidity of the carboxylic acid moiety. These characteristics have been exploited in several recent drug discovery programs, particularly in the development of enzyme inhibitors where the rigid, lipophilic structure can effectively occupy hydrophobic pockets in target proteins. The compound's metabolic stability, conferred by the trifluoromethyl groups, has also made it attractive for pharmacokinetic optimization studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylic acid as a core structure for developing potent and selective inhibitors of metalloproteinases. The team synthesized a series of analogues by functionalizing the carboxylic acid group, achieving nanomolar inhibition against MMP-13 while maintaining excellent selectivity over other MMP family members. Molecular docking studies revealed that the trifluoromethyl groups formed critical interactions with nonpolar residues in the S1' pocket of the enzyme.

Another significant application has emerged in the field of PET tracer development. The fluorine-18 labeled derivatives of 1251924-62-5 have shown promise as imaging agents for neurodegenerative diseases, as reported in a recent ACS Chemical Neuroscience publication. The researchers attributed the successful blood-brain barrier penetration and target retention to the optimal lipophilicity and molecular weight conferred by the bis(trifluoromethyl) substitution pattern.

The synthetic accessibility of 4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylic acid has also facilitated its use in fragment-based drug discovery. A Nature Communications paper detailed its incorporation into a fragment library screened against challenging targets like protein-protein interactions. The compound's "three-dimensional" character, resulting from the sp3-rich pyrrolidine core, proved particularly valuable for addressing flat, featureless binding sites that are difficult to target with traditional aromatic fragments.

Recent safety and toxicology studies have further supported the pharmaceutical potential of this scaffold. An extensive ADMET profiling published in Chemical Research in Toxicology indicated favorable properties for 1251924-62-5 derivatives, with no significant off-target activities or metabolic liabilities observed across a standard panel of assays. These findings position the compound as a promising starting point for lead optimization programs in multiple therapeutic areas.

Looking forward, the unique properties of 4,4-bis(trifluoromethyl)pyrrolidine-3-carboxylic acid continue to inspire innovative applications. Current research directions include its use in covalent inhibitor design (taking advantage of the electrophilic character imparted by the trifluoromethyl groups), as well as in the development of bioisosteres for carboxylic acids in challenging chemical spaces. The compound's versatility ensures it will remain an important tool in chemical biology and drug discovery for years to come.